Cas no 302912-02-3 (2,5-Bis(trifluoromethyl)phenylacetic acid)

• Product Name: 2,5-Bis(trifluoromethyl)phenylacetic acid
• CAS No: 302912-02-3
• MF: C₁₀H₆F₆O₂
• MW: 272.143864154816
• MDL: MFCD01321246
• CID: 303988
• PubChem ID: 2773201
• Update Time: 2025-11-06

2,5-Bis(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Bis(trifluoromethyl)phenyl)acetic acid
• 2,5-BIS(TRIFLUOROMETHYL)PHENYLACETIC ACID
• 2-[2,5-bis(trifluoromethyl)phenyl]acetic acid
• Benzeneacetic acid,2,5-bis(trifluoromethyl)-
• 2,4-DICHLORO-5-PYRIMIDINECARBONYL CHLORIDE
• JRD-1680
• 2,5-Bis(trifluoromethyl)phenylacetic acid, 97%
• AWTNYFICBCCTBY-UHFFFAOYSA-N
• EN300-18574144
• Benzeneacetic acid, 2,5-bis(trifluoromethyl)-
• A820298
• J-017867
• Z2894427511
• AKOS015957032
• JS-4395
• MFCD01321246
• SCHEMBL5574328
• AT26594
• 302912-02-3
• DTXSID50378281
• FT-0644377
• [2,5-bis(trifluoromethyl)phenyl]acetic acid
• DB-047747
• 2,5-Bis(trifluoromethyl)phenylacetic acid

• MDL： MFCD01321246
• Inchi： 1S/C10H6F6O2/c11-9(12,13)6-1-2-7(10(14,15)16)5(3-6)4-8(17)18/h1-3H,4H2,(H,17,18)
• InChI Key： AWTNYFICBCCTBY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=CC=1CC(=O)O)(F)F

Computed Properties

• Exact Mass: 272.02700
• Monoisotopic Mass: 272.02719840g/mol
• Isotope Atom Count: nothing
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: nothing
• Covalently-Bonded Unit Count: nothing
• Defined Atom Stereocenter Count: nothing
• Undefined Atom Stereocenter Count : nothing
• Defined Bond Stereocenter Count: nothing
• Undefined Bond Stereocenter Count: nothing
• Topological Polar Surface Area: 37.3Ų
• Surface Charge: nothing
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Density: 1.479±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 95-98 °C (lit.)
• Boiling Point: 250.3±35.0 ºC (760 Torr),
• Flash Point: 105.2±25.9 ºC,
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 37.30000
• LogP: 3.35130
• Solubility: Not determined

2,5-Bis(trifluoromethyl)phenylacetic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38